Cas no 61685-01-6 (Benzenamine, 2,6-dimethyl-N-(1-methylethyl)-)

• Product Name: Benzenamine, 2,6-dimethyl-N-(1-methylethyl)-
• CAS No: 61685-01-6
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 470118
• PubChem ID: 15466591
• Update Time: 2025-04-19

Benzenamine, 2,6-dimethyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,6-dimethyl-N-(1-methylethyl)-
• 2,6-dimethyl-N-propan-2-ylaniline
• 2,6-Dimethyl-N-(propan-2-yl)aniline
• 61685-01-6
• SCHEMBL10037103
• DTXSID70573019
• CDUXPHQHKRTPJC-UHFFFAOYSA-N
• 2-(2',6'-dimethylphenyl-amino)-propane

• Inchi： 1S/C11H17N/c1-8(2)12-11-9(3)6-5-7-10(11)4/h5-8,12H,1-4H3
• InChI Key： CDUXPHQHKRTPJC-UHFFFAOYSA-N
• SMILES： N(C1C(C)=CC=CC=1C)C(C)C

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03